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Compound of Interest |

Compound Name: TERT activator-2
Cat. No.: B15584753
Get Quote
\ J

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for a
compound explicitly named "TERT activator-2" is not publicly available. The following disposal
procedures are based on the properties of a closely related and well-documented compound,
TERT activator compound (TAC), also known as TERT activator-1 (CAS No. 666699-46-3), and
general laboratory chemical waste management guidelines. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific regulations and
procedures applicable to your location.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe and compliant disposal of TERT activator-
2 and similar research-use-only chemicals.

l. Understanding the Compound: Properties of TERT
Activator Compound (TAC)

TERT activator-2 is presumed to be a research chemical with properties similar to TERT
activator compound (TAC). TAC is a halogenated aromatic sulfonamide. Handling and disposal
procedures should be based on the potential hazards associated with this class of compounds.
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Property Data

) N-(3-chloro-4-fluorophenyl)-4-fluoro-3,5-
Chemical Name ] i
dimethylbenzenesulfonamide

CAS Number 666699-46-3
Molecular Formula C14H12CIF2NO2S
Physical State Solid powder

Soluble in DMSO and Ethanol; Insoluble in

Solubility )
water

For research use only. Not for human or
Known Hazards )
veterinary use.[1]

Dry, dark, at 0-4°C for short term or -20°C for

Storage
long term

Il. Step-by-Step Disposal Protocol for TERT
Activator-2

All laboratory chemical waste is considered hazardous until determined otherwise by a
gualified safety professional.[2] Never dispose of TERT activator-2 or its solutions down the
drain or in regular solid waste.[2][3]

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE:
o Safety goggles

e Chemical-resistant gloves (e.qg., nitrile)

e Lab coat

Step 2: Segregation of Waste

Proper segregation is crucial to prevent dangerous chemical reactions.[4][5]
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e Solid Waste: Collect un-used or expired TERT activator-2 powder in a designated, sealed,
and clearly labeled hazardous waste container.

» Liquid Waste (Halogenated): Since TERT activator-2 is a halogenated organic compound,
solutions (e.g., in DMSO or ethanol) must be collected in a container specifically designated
for halogenated organic waste.[6][7] Do not mix with non-halogenated waste streams.

o Contaminated Labware: Disposable items such as pipette tips, gloves, and weigh boats that
are contaminated with TERT activator-2 should be placed in a sealed bag or container
labeled as "Hazardous Waste" with the chemical name clearly written.

Step 3: Waste Container Management

o Compatibility: Use containers that are chemically compatible with the waste. For TERT
activator-2 solids and solutions in organic solvents, a high-density polyethylene (HDPE)
container is generally suitable.[8]

o Labeling: All waste containers must be accurately labeled.[9] The label should include:
o The words "Hazardous Waste"

o The full chemical name: "TERT activator-2" or "N-(3-chloro-4-fluorophenyl)-4-fluoro-3,5-
dimethylbenzenesulfonamide”

o The primary hazards (e.g., "Toxic," "Irritant" - consult SDS for similar compounds if
available)

o The date when the first waste was added to the container.

o Closure: Keep waste containers securely closed at all times, except when adding waste.[4]
[9] This prevents the release of vapors and potential spills.

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Store the labeled, sealed waste containers in a designated Satellite Accumulation Area
(SAA) within the laboratory.[4][8][9]
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e The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[10]

o Ensure the SAA is a secondary containment system (e.g., a tray) to contain any potential
leaks.

e Do not accumulate more than 55 gallons of hazardous waste in an SAA.[8]
Step 5: Arranging for Disposal

e Once the waste container is full or has been in storage for a designated period (typically not
exceeding one year), contact your institution's Environmental Health and Safety (EHS)
department to arrange for a waste pickup.[3][9]

o Complete any required waste disposal forms as per your institution's protocol.
Step 6: Decontamination of Empty Containers

An "empty" container that held TERT activator-2 is still considered hazardous waste until
properly decontaminated.

o For containers that held acutely hazardous waste, they must be triple-rinsed with a suitable
solvent (one that can dissolve the compound, like ethanol or acetone).[2]

o The rinsate from this process is also considered hazardous waste and must be collected in
the appropriate liquid waste container (halogenated organic waste).

 After triple-rinsing, the container can often be disposed of as regular trash after defacing all
hazardous labels.[2] Always confirm this procedure with your EHS department.

lll. Experimental Workflow and Disposal Decision
Diagram

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemical waste like TERT activator-2.
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TERT Activator-2 Disposal Workflow

Waste Generated
(TERT Activator-2)

Is the waste solid
(powder, contaminated items)?

Is the waste liquid?

Collect in 'Solid Hazardous Waste'
container (Halogenated).

Collect in 'Liquid Hazardous Waste'
container (Halogenated).

Label container with:
'Hazardous Waste'
Chemical Name
Hazards & Date

Store sealed container in
Satellite Accumulation Area (SAA)
with secondary containment.

Container Full or 1-Year Limit?
Contact EHS for pickup.

Waste Removed by EHS

Click to download full resolution via product page

Caption: Decision workflow for the safe segregation and disposal of TERT activator-2 waste.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15584753/docs?utm_src=pdf-body-img#essential-guide-to-the-proper-disposal-of-tert-activator-2
https://www.benchchem.com/product/b15584753/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-tert-activator-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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